3-deoxy-2-octulopyranosonate 7-(2-aminoethyl phosphate)
3-deoxy-2-octulopyranosonate 7-(2-aminoethyl phosphate)
Brand Name:
Vulcanchem
CAS No.:
129476-66-0
VCID:
VC0235912
InChI:
InChI=1S/C10H20NO11P/c11-1-2-21-23(19,20)22-7(4-12)9(16)8(15)5(13)3-6(14)10(17)18/h5,7-9,12-13,15-16H,1-4,11H2,(H,17,18)(H,19,20)/t5-,7-,8-,9-/m1/s1
SMILES:
C(COP(=O)(O)OC(CO)C(C(C(CC(=O)C(=O)O)O)O)O)N
Molecular Formula:
C16H10F2N2O3
Molecular Weight:
361.24 g/mol
3-deoxy-2-octulopyranosonate 7-(2-aminoethyl phosphate)
CAS No.: 129476-66-0
Main Products
VCID: VC0235912
Molecular Formula: C16H10F2N2O3
Molecular Weight: 361.24 g/mol
| CAS No. | 129476-66-0 |
|---|---|
| Product Name | 3-deoxy-2-octulopyranosonate 7-(2-aminoethyl phosphate) |
| Molecular Formula | C16H10F2N2O3 |
| Molecular Weight | 361.24 g/mol |
| IUPAC Name | (4R,5R,6S,7R)-7-[2-aminoethoxy(hydroxy)phosphoryl]oxy-4,5,6,8-tetrahydroxy-2-oxooctanoic acid |
| Standard InChI | InChI=1S/C10H20NO11P/c11-1-2-21-23(19,20)22-7(4-12)9(16)8(15)5(13)3-6(14)10(17)18/h5,7-9,12-13,15-16H,1-4,11H2,(H,17,18)(H,19,20)/t5-,7-,8-,9-/m1/s1 |
| Standard InChIKey | GOOOTSNZZOCKOC-ZOQUXTDFSA-N |
| Isomeric SMILES | C(COP(=O)(O)O[C@H](CO)[C@H]([C@@H]([C@@H](CC(=O)C(=O)O)O)O)O)N |
| SMILES | C(COP(=O)(O)OC(CO)C(C(C(CC(=O)C(=O)O)O)O)O)N |
| Canonical SMILES | C(COP(=O)(O)OC(CO)C(C(C(CC(=O)C(=O)O)O)O)O)N |
| Synonyms | 3-deoxy-2-octulopyranosonate 7-(2-aminoethyl phosphate) PE-Kdo |
| PubChem Compound | 195626 |
| Last Modified | Nov 11 2021 |
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